Verazine

• CAS RN: 14320-81-1
• Molecular Formula: C4H6ClN5
• Molecular Weight: 397.6 g/mol
• IUPAC Name: (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(1S)-1-[(3S)-3-methyl-2,3,4,5-tetrahydropyridin-6-yl]ethyl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C27H43NO/c1-17-5-10-25(28-16-17)18(2)22-8-9-23-21-7-6-19-15-20(29)11-13-26(19,3)24(21)12-14-27(22,23)4/h6,17-18,20-24,29H,5,7-16H2,1-4H3/t17-,18-,20-,21-,22+,23-,24-,26-,27+/m0/s1
• InChI Key: VRBNGKPRTHBEIQ-LURFOZDGSA-N
• Isomeric SMILES: C[C@H]1CCC(=NC1)[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C
• SMILES: CC1CCC(=NC1)C(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C
• synonyms: verazine

Description

Verazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Verazine is a synthetic analog of the natural product veratramine, which is found in certain species of plants. The compound has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Scientific Research Applications

Structural Analysis and Biogenetic Interest

• Verazine, a minor alkaloid from Veratrum album subsp. lobelianum, represents a novel structural type of Veratrum alkaloid. Its structure and biogenetic significance were explored through spectroscopic investigations, contributing to the understanding of Veratrum alkaloids' biogenesis (Adam, Schreiber, Tomko, & Vassová, 1967).

Bioactive Steroidal Alkaloids and Hedgehog Signaling

• Veratrum spp. plants, which include verazine, have been studied for their potential in antagonizing the Hedgehog signaling pathway, crucial for embryonic development and linked to various cancers. This makes verazine a candidate for chemotherapeutic investigations (Seale & McDougal, 2022).

Exploration of Veratrum spp. Alkaloids

• Veratrum californicum, containing verazine, has been reviewed for its medicinal properties, including the inhibition of Hedgehog pathway signaling. This property is relevant to the study of over 20 types of cancers (Dirks, Seale, Collins, & McDougal, 2021).

Antibacterial Potential

• Verazine's in vitro antibacterial activity was demonstrated against gram-positive and gram-negative bacteria, with significant inhibitory capability, highlighting its potential as an antibacterial agent (Ameen, Orfali, Mamidala, & Davella, 2022).

Heterologous Production in Plant Systems

• The feasibility of producing verazine in Camelina sativa seeds has been investigated, emphasizing the potential of using this system for the production of medicinally relevant compounds like verazine (Augustin et al., 2017).

Overview of Steroidal Alkaloids in Genus Veratrum

• A comprehensive study on steroidal alkaloids, including verazine in genus Veratrum, was conducted, focusing on pharmacological activities like blood pressure reduction, anti-inflammatory, and antitumor effects (Zhang Meng-zhen et al., 2020).